Cas no 2098162-48-0 (ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate)
ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- AKOS026715335
- ethyl 6-[(3R)-3-hydroxypyrrolidin-1-yl]pyridazine-3-carboxylate
- F1967-5333
- 2098162-48-0
- starbld0035062
- ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate
- 3-Pyridazinecarboxylic acid, 6-[(3R)-3-hydroxy-1-pyrrolidinyl]-, ethyl ester
-
- Inchi: 1S/C11H15N3O3/c1-2-17-11(16)9-3-4-10(13-12-9)14-6-5-8(15)7-14/h3-4,8,15H,2,5-7H2,1H3/t8-/m1/s1
- InChI Key: DLYXJSLNZVWUTQ-MRVPVSSYSA-N
- SMILES: O[C@H]1CN(C2=CC=C(C(=O)OCC)N=N2)CC1
Computed Properties
- Exact Mass: 237.11134135g/mol
- Monoisotopic Mass: 237.11134135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.305±0.06 g/cm3(Predicted)
- Boiling Point: 488.1±45.0 °C(Predicted)
- pka: 14.40±0.20(Predicted)
ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E286696-100mg |
Ethyl (R)-6-(3-Hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate |
2098162-48-0 | 100mg |
$ 115.00 | 2022-06-02 | ||
| TRC | E286696-500mg |
Ethyl (R)-6-(3-Hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate |
2098162-48-0 | 500mg |
$ 435.00 | 2022-06-02 | ||
| TRC | E286696-1g |
Ethyl (R)-6-(3-Hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate |
2098162-48-0 | 1g |
$ 660.00 | 2022-06-02 | ||
| Life Chemicals | F1967-5333-0.25g |
ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate |
2098162-48-0 | 95%+ | 0.25g |
$419.0 | 2023-09-06 | |
| Life Chemicals | F1967-5333-0.5g |
ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate |
2098162-48-0 | 95%+ | 0.5g |
$442.0 | 2023-09-06 | |
| Life Chemicals | F1967-5333-1g |
ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate |
2098162-48-0 | 95%+ | 1g |
$466.0 | 2023-09-06 | |
| Life Chemicals | F1967-5333-2.5g |
ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate |
2098162-48-0 | 95%+ | 2.5g |
$932.0 | 2023-09-06 | |
| Life Chemicals | F1967-5333-5g |
ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate |
2098162-48-0 | 95%+ | 5g |
$1398.0 | 2023-09-06 | |
| Life Chemicals | F1967-5333-10g |
ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate |
2098162-48-0 | 95%+ | 10g |
$1957.0 | 2023-09-06 |
ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
Additional information on ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate
Comprehensive Overview of Ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate (CAS No. 2098162-48-0)
Ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate (CAS No. 2098162-48-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine and pyridazine moieties, is a key intermediate in the synthesis of bioactive molecules. Its structural features, including the ethyl ester group and the hydroxypyrrolidine ring, make it a versatile building block for drug discovery and development.
The growing interest in heterocyclic compounds like Ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate stems from their potential applications in targeting central nervous system (CNS) disorders, anti-inflammatory agents, and enzyme inhibitors. Researchers are particularly intrigued by its chiral center, which can influence the pharmacokinetics and pharmacodynamics of derived drugs. This aligns with the current trend in precision medicine and chiral synthesis, where enantiopure compounds are highly sought after.
From a synthetic chemistry perspective, CAS No. 2098162-48-0 exemplifies the importance of green chemistry principles. Modern laboratories prioritize atom economy and catalytic efficiency when working with such intermediates. The compound's hydroxyl group offers a handle for further functionalization, enabling the creation of diverse derivatives with tailored properties. This is particularly relevant given the rising demand for structure-activity relationship (SAR) studies in medicinal chemistry.
The analytical characterization of Ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and enantiomeric excess, which are critical for its application in high-throughput screening campaigns. The pharmaceutical industry's shift toward fragment-based drug design has further elevated the importance of such well-characterized building blocks.
In the context of drug delivery systems, the ethyl ester moiety in CAS No. 2098162-48-0 presents interesting possibilities. Prodrug strategies often leverage ester functionalities to improve bioavailability and tissue penetration. This is especially pertinent given the increasing focus on blood-brain barrier (BBB) penetration for CNS-targeted therapeutics. Researchers are actively exploring how structural modifications of this compound could enhance its drug-like properties.
The commercial availability of Ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate through specialized chemical suppliers has facilitated its adoption in academic and industrial settings. However, challenges remain in scaling up its synthesis while maintaining stereochemical integrity. This has led to innovative approaches in asymmetric catalysis and continuous flow chemistry, addressing the need for sustainable production methods.
Looking ahead, CAS No. 2098162-48-0 is poised to play a significant role in emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its molecular framework offers opportunities for designing bifunctional compounds that can engage multiple biological targets. As the pharmaceutical landscape evolves toward polypharmacology, compounds like this will likely see increased utilization in multi-target drug discovery programs.
For researchers working with Ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate, proper storage conditions and handling protocols are essential to maintain its stability. The compound's sensitivity to hydrolysis and oxidation necessitates careful consideration of solvent selection and temperature control during experiments. These practical aspects are crucial for reproducible results in medicinal chemistry optimization workflows.
The intellectual property landscape surrounding CAS No. 2098162-48-0 reflects its potential value. Patent literature reveals its incorporation into various pharmacophore models for treating conditions ranging from neurodegenerative diseases to metabolic disorders. This underscores the compound's versatility and the pharmaceutical industry's ongoing interest in pyrrolidine-containing scaffolds for drug development.
In conclusion, Ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate represents an important tool in modern drug discovery. Its unique structural features, combined with the growing understanding of molecular recognition principles, position it as a valuable asset for researchers exploring novel therapeutic modalities. As chemical biology continues to advance, compounds like this will undoubtedly contribute to the next generation of targeted therapies and precision medicines.
2098162-48-0 (ethyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyridazine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)